Autac2

FKBP12 targeted protein degradation autophagy
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C61H81FN10O14S
Molecular Weight 1229.4 g/mol
Cat. No. B15607518
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameAutac2
Molecular FormulaC61H81FN10O14S
Molecular Weight1229.4 g/mol
Structural Identifiers
InChIInChI=1S/C61H81FN10O14S/c1-7-61(3,4)53(76)57(79)71-28-9-8-15-46(71)58(80)86-47(22-18-40-19-23-48(81-5)49(35-40)82-6)42-13-10-14-44(36-42)67-51(75)25-24-50(74)64-26-11-29-83-31-33-85-34-32-84-30-12-27-65-55(77)45(66-39(2)73)38-87-60-68-52-54(69-59(63)70-56(52)78)72(60)37-41-16-20-43(62)21-17-41/h10,13-14,16-17,19-21,23,35-36,45-47H,7-9,11-12,15,18,22,24-34,37-38H2,1-6H3,(H,64,74)(H,65,77)(H,66,73)(H,67,75)(H3,63,69,70,78)/t45-,46-,47+/m0/s1
InChIKeyPZCJWAJPLITJCB-YQZOKAAQSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

AUTAC2 (CAS 2241669-08-7): First-Generation FKBP12-Targeting Autophagy-Mediated Degrader for Targeted Protein Degradation Research


AUTAC2 is a first-generation autophagy-targeting chimera (AUTAC) that functions as a bivalent degrader molecule comprising a p-fluorobenzylguanine (FBnG) degradation tag conjugated via a PEG linker to a synthetic ligand of FKBP (SLF) warhead [1]. The SLF moiety engages FKBP12 through a non-covalent binding interaction, while the FBnG tag induces K63-linked polyubiquitination that directs the target protein to the autophagy-lysosomal degradation pathway [1]. AUTAC2 represents one of the foundational tool compounds in the AUTAC degrader family, alongside AUTAC1 (MetAP2-targeting), AUTAC3 (BRD4-targeting), and AUTAC4 (TSPO/mitochondria-targeting), and is distinguished by its specific FKBP12 target engagement profile .

FKBP12-selective autophagic degradation probe
First-generation AUTAC tool compound
Non-covalent SLF warhead for reversible target engagement

Why AUTAC2 Cannot Be Substituted by AUTAC1, AUTAC3, AUTAC4, or PROTACs in FKBP12 Degradation Studies


AUTAC family members are not interchangeable: each compound targets a distinct protein via a unique warhead-ligand pair, and substitution with the wrong AUTAC will fail to engage the intended target. AUTAC1 uses a fumagillol warhead that covalently binds MetAP2, AUTAC3 employs a JQ1 acid warhead for BET bromodomain proteins (BRD2/3/4), and AUTAC4 targets the mitochondrial translocator protein TSPO [1]. AUTAC2 is the only AUTAC equipped with an SLF warhead that non-covalently binds FKBP12 [1]. Furthermore, AUTACs cannot be functionally replaced by PROTACs: AUTACs trigger K63-linked polyubiquitination directing cargo to the autophagy-lysosome system, whereas PROTACs trigger K48-linked polyubiquitination for proteasomal degradation, fundamentally altering the degradation route and substrate scope [2]. Selecting a compound without FKBP12-targeting capability will yield no target engagement and no degradation, as demonstrated by the target-specific silencing shown in the original characterization studies [1].

Target mismatch

AUTAC1, AUTAC3, and AUTAC4 degrade MetAP2, BRD4, and TSPO respectively; FKBP12 engagement is exclusive to AUTAC2.

Pathway mismatch

PROTACs use K48-ubiquitin/proteasomal degradation; AUTAC2 directs cargo via K63-ubiquitin to the autophagy-lysosome system, altering substrate scope.

Binding mode

Covalent warheads (AUTAC1) form irreversible adducts; non-covalent SLF-FKBP12 binding may offer more tunable degradation kinetics.

AUTAC2 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons Against Closest Analogs


Target Identity Differentiation: AUTAC2 Uniquely Degrades FKBP12 Among AUTAC Family Members

Among the four first-generation AUTACs, each compound targets a distinct protein via a unique warhead, making AUTAC2 the sole AUTAC capable of FKBP12 degradation. AUTAC1 degrades MetAP2 via covalent fumagillol binding; AUTAC3 degrades BRD4 via JQ1 acid; AUTAC4 targets mitochondrial TSPO; only AUTAC2, equipped with the SLF warhead, engages and degrades FKBP12 through a non-covalent binding mechanism [1]. Western blot analysis in HeLa cells confirmed that AUTAC2 at 10 μM achieved significant silencing of FKBP12, whereas AUTAC1 (1–100 μM) silenced MetAP2 but not FKBP12, and AUTAC2 did not degrade MetAP2 [1].

Target identity
Head-to-head
AUTAC2 degrades FKBP12 only; AUTAC1/3/4 degrade MetAP2, BRD4, TSPO — no cross-target activity observed.
Supports FKBP12-specific tool compound selection
HeLa cells, 10 µM, 24 h; Western blot
FKBP12 targeted protein degradation autophagy

Degradation Pathway Differentiation: K63-Ubiquitin Autophagy-Lysosomal vs PROTAC K48-Ubiquitin Proteasomal Route

AUTAC2 diverts target proteins to the autophagy-lysosomal degradation system via K63-linked polyubiquitination, whereas PROTAC molecules engage the ubiquitin-proteasome system (UPS) via K48-linked polyubiquitination [1]. This mechanistic divergence has functional consequences: the autophagy-lysosomal pathway can degrade long-lived proteins, insoluble protein aggregates, and even entire organelles (e.g., damaged mitochondria), substrates that are inaccessible to proteasomal degradation [1]. AUTAC2 degradation of FKBP12 was confirmed to be autophagy-dependent, as silencing was inhibited by the lysosomal inhibitor bafilomycin A1 [2].

Degradation pathway
Class-level
K63-Ub autophagy-lysosomal (AUTAC2) vs K48-Ub proteasomal (PROTACs); degradation blocked by bafilomycin A1.
Enables autophagy-lysosomal pathway research
Class-level inference; verify in target cell context
K63 polyubiquitination autophagy-lysosome PROTAC comparison

Non-Covalent vs Covalent Target Engagement: AUTAC2 (SLF) vs AUTAC1 (Fumagillol) Binding Mode

AUTAC2 employs the synthetic ligand of FKBP (SLF) that binds FKBP12 non-covalently, in contrast to AUTAC1 which uses a fumagillol warhead that binds MetAP2 covalently via its spiro-epoxide moiety [1]. This distinction in binding mode has implications for degradation kinetics and reversibility: non-covalent engagement permits reversible target binding, while covalent warheads form irreversible adducts that may alter degradation dynamics and off-target profiles [1]. The non-covalent nature of SLF-FKBP12 binding was explicitly characterized in the original AUTAC report, where SLF is described as a non-covalent targeting ligand of FKBP12 [1].

Binding mode
Head-to-head
Non-covalent SLF-FKBP12 vs covalent fumagillol-MetAP2 (AUTAC1); reversible target engagement.
Supports reversible modulation studies
Based on original characterization data
non-covalent ligand SLF FKBP12 binding covalent inhibitor comparison

Quantitative Degradation Activity: AUTAC2 DC50 of 10 μM for FKBP12 Silencing in HeLa Cells

AUTAC2 achieves half-maximal degradation (DC50) of FKBP12 at 10 μM in HeLa cells as determined by Western blot analysis [1]. For comparison, AUTAC1 achieves a DC50 of 1 μM for its target MetAP2 under identical experimental conditions (HeLa cells, 24 h treatment) [1]. While AUTAC2 shows a higher DC50 than AUTAC1 for their respective targets, this represents a target-specific potency difference rather than a compound quality differential, and 10 μM is within the standard working concentration range for cellular degradation assays [2]. Notably, the second-generation derivative AUTAC2-2G, which replaces the L-cysteine substructure with a pyrazole moiety, exhibits a 100-fold increase in degradation activity compared to first-generation AUTAC2, demonstrating a clear upgrade path [3].

Degradation potency
Reported
DC50 = 10 µM for FKBP12 in HeLa cells (24 h). AUTAC1 DC50 = 1 µM for MetAP2.
Benchmarks working concentration for cell-based degradation assays
Cross-study comparison; verify in your experimental system
DC50 FKBP12 degradation HeLa cells quantitative pharmacology

Physicochemical Specification: AUTAC2 Solubility, Purity, and Storage Stability for Procurement Decisions

AUTAC2 (CAS 2241669-08-7, molecular formula C61H81FN10O14S, MW 1229.42 g/mol) exhibits DMSO solubility of 100 mg/mL (81.34 mM) with ultrasonic assistance, requiring freshly opened anhydrous DMSO due to hygroscopic sensitivity . Commercial purity specifications are typically ≥98% (HPLC) . The compound is a white to off-white solid with a shelf life exceeding 3 years when stored properly as powder at 4°C; stock solutions stored at -80°C are stable for 6 months, while -20°C storage is recommended for up to 1 month . In comparison, the second-generation derivative AUTAC2-2G has a lower molecular weight (1135.29 g/mol) and slightly higher molar solubility (88.08 mM in DMSO), but also requires -20°C storage .

Physicochemical specs
Data to verify
DMSO solubility: 100 mg/mL (81.34 mM); purity ≥98% (HPLC); powder stable >3 years at 4°C; stock -80°C 6 months.
Supplier-reported solubility and stability
Verify for lot-specific reproducibility
solubility DMSO storage stability procurement specification

AUTAC2 Scientific Procurement and Application Scenarios: When FKBP12-Selective Autophagic Degradation Is Required


FKBP12 Functional Knockdown Studies Requiring Target-Specific Autophagic Degradation

In studies investigating FKBP12 biology — including its roles in TGF-β receptor signaling, ryanodine receptor modulation, and immunosuppressant (FK506/tacrolimus) pharmacology — AUTAC2 provides the only chemically induced, FKBP12-selective degradation tool within the AUTAC family. As established by Takahashi et al. (2019), AUTAC2 at 10 μM achieves significant FKBP12 silencing in HeLa cells within 24 hours, and degradation is blocked by bafilomycin A1, confirming autophagy-lysosomal dependence [1]. This enables temporally controlled FKBP12 loss-of-function experiments without genetic manipulation, complementary to RNAi or CRISPR approaches.

Comparative Degradation Pathway Studies: Autophagy-Lysosomal vs Proteasomal Protein Clearance

AUTAC2 serves as a K63-ubiquitin/autophagy-lysosomal pathway probe for side-by-side comparison with PROTAC-mediated K48-ubiquitin/proteasomal degradation. The fundamental mechanistic distinction — AUTAC triggers K63 polyubiquitination recognized by p62/LC3 for autophagosomal engulfment, while PROTACs recruit E3 ligases for K48 polyubiquitination and proteasomal processing — makes AUTAC2 an essential control compound for dissecting degradation pathway preferences for specific substrates [1]. This is particularly relevant for proteins with long half-lives, aggregation-prone domains, or organellar localization that may be resistant to proteasomal turnover [1].

AUTAC Platform Development and SAR Studies Leveraging the FKBP12-SLF Model System

Because the FKBP12-SLF binding pair is well-characterized biochemically and SLF binding is non-covalent rather than covalent (unlike the AUTAC1-MetAP2 fumagillol system), AUTAC2 provides a clean, reversible target engagement model for AUTAC platform optimization. The second-generation AUTAC program demonstrated that replacing the L-cysteine substructure with a pyrazole moiety (producing AUTAC2-2G) yields a 100-fold increase in degradation activity [2]. Researchers developing novel AUTAC linkers, degradation tags, or warhead chemistries can use AUTAC2 as the first-generation benchmark against which to measure improvements in the FKBP12 model system.

Mitochondrial and Aggregate Clearance Research Requiring Autophagy-Dependent Degraders

Although AUTAC2 specifically targets FKBP12, the AUTAC platform as a class demonstrates the unique capability to degrade not only soluble cytosolic proteins but also dysfunctional organelles and protein aggregates via selective autophagy [1]. AUTAC2's degradation of FKBP12 proceeds via the same K63-ubiquitin/autophagy receptor (p62/LC3) mechanism that underlies AUTAC-mediated mitophagy (exemplified by AUTAC4), making AUTAC2 a valuable reference compound for mechanistic studies linking substrate ubiquitination to selective autophagic clearance [1]. Researchers studying autophagy-dependent degradation of disease-relevant aggregates (e.g., in neurodegeneration models) can employ AUTAC2 as a positive control for K63-ubiquitin-dependent autophagic flux.

Application
Selection Property
Validation Focus
FKBP12 functional knockdown research
FKBP12-selective autophagic degradation
Confirm FKBP12 silencing and bafilomycin A1 sensitivity
Autophagy-lysosomal vs proteasomal pathway comparison
K63-ubiquitin/autophagy pathway probe
Verify degradation pathway dependence via inhibitor controls
AUTAC platform development (SAR, linker optimization)
First-generation benchmark with non-covalent SLF warhead
Compare degradation activity against AUTAC2 baseline
Mitochondrial/aggregate clearance mechanism studies
K63-ubiquitin/autophagy receptor reference compound
Monitor autophagic flux and p62/LC3 recruitment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

44 linked technical documents
Explore Hub


Quote Request

Request a Quote for Autac2

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.